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Compound of Interest

Compound Name: (2,2-Dibromovinyl)benzene

Cat. No.: B1360335 Get Quote

(2,2-Dibromovinyl)benzene (CAS No: 7436-90-0) is a pivotal chemical intermediate that has

garnered significant attention within the realms of organic synthesis, materials science, and

drug discovery. Its unique structure, featuring a geminal dibromoalkene attached to a phenyl

ring, provides a reactive handle for a multitude of chemical transformations. This guide serves

as a comprehensive technical resource for researchers, scientists, and drug development

professionals, offering insights into its commercial availability, synthesis, applications, and

handling.

The reactivity of the dibromovinyl group makes it an exceptionally valuable precursor for

constructing complex molecular architectures, particularly through cross-coupling reactions.[1]

This has positioned (2,2-Dibromovinyl)benzene as a key starting material in the synthesis of

novel pharmaceuticals, agrochemicals, and specialized polymers.[1] Its utility also extends to

the development of flame retardants, owing to its significant bromine content.[1]

Molecular Information:

Chemical Formula: C₈H₆Br₂

Molecular Weight: 261.94 g/mol

IUPAC Name: (2,2-dibromovinyl)benzene

Synonyms: 1,1-dibromo-2-phenylethene
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Commercial Sourcing and Supplier Overview
The procurement of high-quality (2,2-Dibromovinyl)benzene is critical for reproducible and

successful research outcomes. The compound is available from a range of specialized

chemical suppliers, typically with purities of 95% or greater. When selecting a supplier,

researchers should consider not only purity but also the availability of comprehensive analytical

documentation, such as Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

Below is a comparative table of prominent commercial suppliers.

Supplier
Product
Name/Number

Purity Available Sizes
Storage
Temperature

Sigma-Aldrich AMBH581767C2 ≥95% 100mg, 250mg
2-8°C, Inert

Atmosphere[2]

AOBChem AOB6829 Not Specified
500mg, 1g, 5g,

10g
Not Specified

MySkinRecipes #67968 ≥95% 250mg, 1g 2-8°C[1]

Chemsrc Multiple Listings Typically ≥95%
100mg, 250mg,

1g, 5g
Not Specified

BLD Pharm BD138665 Not Specified Not Specified Not Specified

Note: Pricing and availability are subject to change. It is recommended to consult the supplier's

website for the most current information.

Synthetic Pathways: Commercial Production
Insights
Understanding the synthetic origin of a reagent can provide valuable context regarding

potential impurities. The commercial synthesis of (2,2-Dibromovinyl)benzene often relies on

the reaction of benzaldehyde with tetrabromomethane in the presence of a reducing agent like

triphenylphosphine. This transformation is a variation of the Corey-Fuchs reaction.
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(CAS: 100-52-7)

Reaction in
Dichloromethane (DCM)

Tetrabromomethane
(CAS: 558-13-4) Triphenylphosphine

(2,2-Dibromovinyl)benzene
(CAS: 7436-90-0)

Yields
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Exemplary Synthetic Protocol
The following is a generalized protocol based on the principles of the Corey-Fuchs reaction for

synthesizing (2,2-Dibromovinyl)benzene.

Materials:

Benzaldehyde

Tetrabromomethane (CBr₄)

Triphenylphosphine (PPh₃)

Dichloromethane (DCM), anhydrous
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Magnetic stirrer and stir bar

Round-bottom flask

Ice bath

Standard glassware for workup and purification

Procedure:

Preparation: In a dry, nitrogen-flushed round-bottom flask, dissolve triphenylphosphine (2.2

equivalents) in anhydrous dichloromethane under stirring.

Ylide Formation: Cool the solution in an ice bath to 0°C. Slowly add tetrabromomethane (1.1

equivalents) portion-wise, maintaining the temperature. The solution will typically turn from

colorless to a deep orange or red, indicating the formation of the phosphorus ylide.

Aldehyde Addition: Once the ylide formation is complete (stir for ~30 minutes at 0°C), add

benzaldehyde (1.0 equivalent) dropwise to the reaction mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC

analysis indicates the consumption of the starting aldehyde.

Workup: Quench the reaction by adding water. Separate the organic layer, and extract the

aqueous layer with dichloromethane. Combine the organic extracts, wash with brine, dry

over anhydrous sodium sulfate, and filter.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product is

then purified, typically by column chromatography on silica gel, to yield pure (2,2-
Dibromovinyl)benzene.

Applications in Drug Discovery and Development
The primary value of (2,2-Dibromovinyl)benzene in drug discovery lies in its capacity to serve

as a versatile scaffold for generating molecular diversity through cross-coupling chemistry.[1]

The two bromine atoms can be sequentially or simultaneously replaced, allowing for the

controlled, regioselective introduction of different substituents.
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Key Transformations

Resulting Scaffolds

Therapeutic Potential
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This synthetic flexibility is crucial in medicinal chemistry, where the rapid generation and testing

of analogues are fundamental to the drug discovery process.[3] For instance, bromophenol

derivatives, which can be accessed from precursors like (2,2-Dibromovinyl)benzene, have

been investigated as potent inhibitors of protein tyrosine phosphatase 1B (PTP1B), a key target

in diabetes research.[4] Similarly, related bromo-organic compounds are used to synthesize

beta-peptidomimetics, which show promise as novel antimicrobial agents with enhanced

stability.[5]

Quality Control and Analytical Validation
Ensuring the identity and purity of (2,2-Dibromovinyl)benzene is paramount for its effective

use. Reputable suppliers provide a Certificate of Analysis detailing the results of quality control

tests. Key analytical techniques include:
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the molecular

structure by analyzing the chemical environment of hydrogen and carbon atoms. The spectra

should be consistent with the expected shifts and coupling patterns for (2,2-
Dibromovinyl)benzene.

Infrared (IR) Spectroscopy: Used to verify the presence of key functional groups. The

spectrum for this compound will show characteristic peaks for C-H bonds (aromatic and

vinylic) and C=C bonds. A supplier specification may state "Conforms to Structure".[1]

High-Performance Liquid Chromatography (HPLC): Determines the purity of the compound

by separating it from any impurities. The result is typically reported as a percentage area of

the main peak.

Mass Spectrometry (MS): Confirms the molecular weight of the compound and can provide

information about its fragmentation pattern, further validating its identity.

Many suppliers, such as BLD Pharm, offer access to this type of analytical data to ensure

researchers of the quality of their reagents.[6]

Safety, Handling, and Storage
Proper handling and storage are essential to maintain the integrity of (2,2-
Dibromovinyl)benzene and ensure laboratory safety.

Storage:

The compound should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[7]

The recommended storage temperature is typically between 2-8°C.[1][2]

Storage under an inert atmosphere (e.g., nitrogen or argon) is advised to prevent

degradation.[2]

Handling and Personal Protective Equipment (PPE):

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[8][9]
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Avoid contact with skin and eyes.[7][10]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[10]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[8][10]

Respiratory Protection: If ventilation is inadequate or aerosols may be generated, use a

suitable respirator.[10]

Safety Hazards:

The compound is classified with the GHS07 pictogram, indicating it can be harmful if

swallowed (H302) and may cause skin or eye irritation.[2]

First Aid (Eyes): In case of contact, immediately rinse cautiously with water for several

minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention.[8]

First Aid (Skin): Take off immediately all contaminated clothing. Rinse skin with plenty of

water.[8]

First Aid (Ingestion): Rinse mouth. Do NOT induce vomiting. Immediately call a poison center

or doctor.[8]

Always consult the most recent Safety Data Sheet (SDS) from your supplier before handling

the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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